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Get Quote

What Is Known About Flufenacet Oxalate

The table below summarizes the key information available from the Pesticide Properties DataBase (PPDB)

and a chemical supplier.

Property Description

Chemical Identity A major transformation product (metabolite) of the herbicide Flufenacet [1].

CAS Number 201668-31-7 [1] [2].

Molecular Formula C₁₁H₁₂FNO₃ [1].

Molecular Weight 225.2 g/mol [1].

Stability in Soil Laboratory studies indicate a DT₅₀ (dissipation time for 50% of the substance)
of approximately 5.83 days, classifying it as non-persistent [1].

Storage
Recommendation

Should be stored in a refrigerator at 2-8°C [2].
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A Framework for Your Troubleshooting Guide

To help you structure your support content, here is a general workflow for systematically investigating

sample instability. You can use this as a template and fill in the specifics once you gather data from the

sources mentioned above.

Investigation & Hypothesis

Testing & Solution

Suspected Sample Instability

Define Problem Scope

Check Physical Appearance Analyze Chromatographic Results Review Storage Conditions

Note changes in color, precipitate, or clarity New/degradation peaks?Loss of main peak area? Peak tailing/broadening? Confirm storage temp (2-8°C) [2], solvent, and container

Hypothesis: Physical Degradation Hypothesis: Chemical Degradation Hypothesis: Column Interaction Hypothesis: Improper Storage

Design Confirmatory Experiments

Forced Degradation Studies HPLC Method Re-validation

Identify major degradation products and pathways Confirm method stability-indicating power

Implement Solution

Adjust Storage ProtocolModify Analytical Method Change Sample Solvent

Verify Stability

Document & Update SOP

Click to download full resolution via product page

Potential Investigation Avenues

Based on common instability mechanisms and general analytical knowledge, here are key areas to guide

your experimental protocols once you have more data:

Storage Conditions: The known refrigerator storage condition strongly suggests the compound is

sensitive to temperature [2]. Stability studies should test the effects of temperature, light, and
humidity.
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Sample Solvent and pH: The compound's solubility and stability can be highly dependent on the

solvent and pH of the solution. Investigating different buffered systems at various pH levels is crucial.
Analytical Method Considerations: If using HPLC, instability can sometimes be mistaken for other

issues. Ensure your method is "stability-indicating," meaning it can separate the parent compound
from its degradation products. General HPLC troubleshooting for problems like peak tailing can be

found in resources from instrument manufacturers [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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